Nickel(II) bromide 2-methoxyethyl ether complex
Overview
Description
Nickel(II) bromide 2-methoxyethyl ether complex, also known as Diglyme nickel dibromide, is a coordination complex featuring nickel (II), bromide, and a 2-methoxyethyl ether ligand . It has a molecular weight of 352.67 .
Synthesis Analysis
In coordination chemistry, NiBr2-MEE functions as a Lewis acid, establishing complexes with Lewis bases, which include amines and carboxylates . The stability of this complex is enhanced by the metal ions’ coordination to the oxygen atoms present in the ether ligand, which also contributes to its increased solubility in water .Molecular Structure Analysis
The linear formula of Nickel(II) bromide 2-methoxyethyl ether complex is NiBr2 · O (CH2CH2OCH3)2 . The SMILES string representation is Br [Ni]Br.COCCOCCOC .Chemical Reactions Analysis
Nickel(II) bromide 2-methoxyethyl ether complex can be used as a catalyst to prepare various compounds . For instance, it can be used to prepare hindered diarylmethanols and benzylic alcohols by the addition of aryl halides to various aldehydes in the presence of Zn as a reducing agent . It can also be used in the reductive dicarbofunctionalization of unactivated alkenes using less reactive benzyl chlorides . Furthermore, it can be used in the C-C cross-coupling reaction between substituted 5-bromo-3-methoxy-2- (trimethylsilyl)phenyl triflate and bromomethylboronic acid pinacol ester .Physical And Chemical Properties Analysis
Nickel(II) bromide 2-methoxyethyl ether complex is a powder . It is a catalyst with a nickel core .Scientific Research Applications
Catalyst in Organic Synthesis
Diglyme nickel dibromide can be used as a catalyst in organic synthesis . It has been used to prepare hindered diarylmethanols and benzylic alcohols by the addition of aryl halides to various aldehydes in the presence of Zn as a reducing agent .
Preparation of Benzene-fused Cyclic Compounds
This compound has been used in the preparation of benzene-fused cyclic compounds via reductive dicarbofunctionalization of unactivated alkenes using less reactive benzyl chlorides .
Preparation of Benzylboron Derivatives
Diglyme nickel dibromide can be used to prepare benzylboron derivatives via C-C cross-coupling reaction between substituted 5-bromo-3-methoxy-2-(trimethylsilyl)phenyl triflate and bromomethylboronic acid pinacol ester .
Preparation of N-(Hetero)aryl Sulfamides
This compound can be used to prepare N-(Hetero)aryl sulfamides by N-arylation of sulfamides with aryl bromides in the presence of a photosensitizer .
Sodium Ion Battery Research
In the field of energy storage, Diglyme nickel dibromide has been used in research related to sodium-ion batteries . Specifically, it has been used in the investigation of spray-coated hard carbon composite electrodes charged at low and high current rates in 1 M sodium hexafluorophosphate (NaPF6) in diglyme using half-cell experiments .
Electrochemical Property Analysis
The compound has been used in the examination of the conductivity and electrochemical properties of pristine and cycled hard carbon anodes after cycling .
Safety And Hazards
Future Directions
properties
IUPAC Name |
dibromonickel;1-methoxy-2-(2-methoxyethoxy)ethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O3.2BrH.Ni/c1-7-3-5-9-6-4-8-2;;;/h3-6H2,1-2H3;2*1H;/q;;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRSIMIHTHWYRRA-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOC.[Ni](Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14Br2NiO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30465623 |
Source
|
| Record name | Nickel(II) bromide 2-methoxyethyl ether complex | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30465623 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
352.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diglyme nickel dibromide | |
CAS RN |
312696-09-6 |
Source
|
| Record name | Nickel(II) bromide 2-methoxyethyl ether complex | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30465623 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Nickel(II) bromide 2-methoxyethyl ether complex | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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